Cas no 2680849-67-4 (tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate
• CAS No: 2680849-67-4
• MF: C₁₈H₁₇F₂N₃O₂
• MW: 345.343291044235
• CID: 5625059
• PubChem ID: 165921481
• Update Time: 2025-10-29

tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680849-67-4
• EN300-28297807
• tert-butyl N-(4-cyanopyridin-2-yl)-N-[(2,4-difluorophenyl)methyl]carbamate
• tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate

• Inchi： 1S/C18H17F2N3O2/c1-18(2,3)25-17(24)23(16-8-12(10-21)6-7-22-16)11-13-4-5-14(19)9-15(13)20/h4-9H,11H2,1-3H3
• InChI Key： BUEBTRSMIMMWPJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN(C1C=C(C#N)C=CN=1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 345.12888312g/mol
• Monoisotopic Mass: 345.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate

Professional Introduction to Compound with CAS No. 2680849-67-4 and Product Name: tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate

The compound with the CAS number 2680849-67-4 and the product name tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have been subjects of extensive study, contributing to a deeper understanding of its pharmacological effects and mechanisms.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The presence of both pyridine and fluoro-substituted aromatic rings in the molecular structure of this compound suggests a high degree of functional complexity, which is often associated with enhanced pharmacological properties. Specifically, the 4-cyanopyridin-2-yl moiety and the 2,4-difluorophenyl group are key structural features that contribute to its unique chemical behavior. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets.

The synthesis of tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to achieve high yields and purity levels, which are essential for further pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core, while protecting group strategies have been utilized to ensure regioselective functionalization.

One of the most compelling aspects of this compound is its potential as an intermediate in the development of novel therapeutic agents. The combination of cyano and fluoro groups in its structure suggests that it may exhibit properties such as metabolic stability and improved bioavailability, which are critical factors in drug design. Additionally, the presence of a carbamate functional group provides a site for further derivatization, allowing for the creation of analogs with tailored pharmacological profiles.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to modulate physicochemical properties such as lipophilicity and metabolic resistance. The incorporation of two fluorine atoms at the para positions of the phenyl ring in this compound enhances its binding affinity to biological targets, making it a promising candidate for further investigation. This has led to increased interest in exploring its potential applications in treating various diseases, including cancer and inflammatory disorders.

The pharmacological evaluation of tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate has revealed intriguing results. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic effects. For instance, preliminary data indicate that it may inhibit certain kinases involved in cancer cell proliferation. These findings are particularly significant given the ongoing efforts to develop targeted therapies that minimize side effects while maximizing efficacy.

The structural features of this compound also make it an attractive scaffold for drug discovery. The presence of both nitrogen and oxygen heteroatoms provides multiple sites for hydrogen bonding interactions, which are crucial for binding affinity. Furthermore, the electron-withdrawing nature of the cyano group enhances the electrophilicity of certain regions within the molecule, facilitating interactions with nucleophilic biological targets. These characteristics make it a versatile platform for designing molecules with improved pharmacokinetic properties.

In conclusion, tert-butyl N-(4-cyanopyridin-2-yl)-N-(2,4-difluorophenyl)methylcarbamate, identified by its CAS number 2680849-67-4, represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of its mechanisms continues to grow, it is likely that this compound will play an important role in the discovery and design of novel therapeutic agents.